Cas no 88541-05-3 (Guanidine, [3-(4-nitrophenyl)-1,2,4-thiadiazol-5-yl]-)

• Product Name: Guanidine, [3-(4-nitrophenyl)-1,2,4-thiadiazol-5-yl]-
• CAS No: 88541-05-3
• MF: C₉H₈N₆O₂S
• MW: 264.263818740845
• CID: 629310
• PubChem ID: 20216437
• Update Time: 2025-04-19

Guanidine, [3-(4-nitrophenyl)-1,2,4-thiadiazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Guanidine, [3-(4-nitrophenyl)-1,2,4-thiadiazol-5-yl]-
• 2-[3-(4-nitrophenyl)-1,2,4-thiadiazol-5-yl]guanidine
• N''-[3-(4-Nitrophenyl)-1,2,4-thiadiazol-5-yl]guanidine
• SCHEMBL10747774
• DTXSID80603699
• 88541-05-3
• 1-(3-(4-Nitrophenyl)-1,2,4-thiadiazol-5-yl)guanidine

• Inchi： 1S/C9H8N6O2S/c10-8(11)13-9-12-7(14-18-9)5-1-3-6(4-2-5)15(16)17/h1-4H,(H4,10,11,12,13,14)
• InChI Key： GCIAXBYBBWFVKE-UHFFFAOYSA-N
• SMILES： S1C(/N=C(\N)/N)=NC(C2C=CC(=CC=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 264.04294469g/mol
• Monoisotopic Mass: 264.04294469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 164Ų